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Compound of Interest

Compound Name: K03861

Cat. No.: B1684544 Get Quote

Technical Support Center: K03861
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the CDK2

inhibitor K03861, with a specific focus on addressing its solubility challenges in aqueous

media.

Frequently Asked Questions (FAQs)
Q1: What is K03861 and what is its mechanism of action?

K03861 (also known as AUZ454) is a potent and selective type II inhibitor of Cyclin-Dependent

Kinase 2 (CDK2).[1][2] It functions by competing with the binding of activating cyclins to CDK2,

thereby inhibiting its kinase activity.[1][2] This inhibition of CDK2 leads to cell cycle arrest,

primarily at the G1/S checkpoint, and can induce apoptosis (programmed cell death) in cancer

cells.[3]

Q2: What are the primary solubility characteristics of K03861?

K03861 is a hydrophobic compound and is practically insoluble in water.[1] It is, however,

soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol.[1] Careful

preparation of stock solutions and subsequent dilution into aqueous buffers is critical to avoid

precipitation.

Q3: I observed a precipitate when diluting my K03861 DMSO stock solution into an aqueous

buffer. What is happening and how can I prevent this?
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This phenomenon, often called "crashing out," occurs when the concentration of the organic

solvent (like DMSO) is significantly lowered upon dilution into an aqueous medium, causing the

hydrophobic compound to exceed its solubility limit and precipitate.[4][5]

To prevent this, consider the following strategies:

Optimize Final DMSO Concentration: Keep the final DMSO concentration in your assay as

low as possible, typically below 0.5%, to minimize solvent effects on your biological system.

[4][6]

Step-wise Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO

stock into the aqueous buffer. This gradual decrease in solvent concentration can help

maintain solubility.[4][6]

Use of Co-solvents and Surfactants: For in vivo or some in vitro applications, co-solvents like

PEG300 and surfactants like Tween-80 can be used to create a more stable formulation.[1]

[2]

Vortexing/Mixing: Ensure rapid and thorough mixing immediately after adding the DMSO

stock to the aqueous buffer to promote dispersion and prevent localized high concentrations

that can lead to precipitation.[6][7]

Q4: My K03861 shows reduced activity in cell-based assays compared to biochemical assays.

What could be the issue?

Discrepancies between biochemical and cell-based assay results are common and can be

attributed to several factors beyond solubility:

Poor Cell Permeability: The compound may not efficiently cross the cell membrane to reach

its intracellular target.[8]

Metabolic Instability: Cells may rapidly metabolize K03861 into an inactive form.[4][8]

Efflux Pump Activity: The compound could be actively transported out of the cell by efflux

pumps.[8]
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Protein Binding: K03861 may bind to proteins in the cell culture medium, reducing the free

concentration available to inhibit CDK2.[8]

Troubleshooting Guide: K03861 Solubility Issues
This guide provides a systematic approach to troubleshooting common solubility-related

problems encountered during experiments with K03861.

Issue 1: Precipitate Formation Upon Dilution in Aqueous Buffer

Observation: A cloudy appearance or visible particles form immediately after diluting the

DMSO stock solution into your experimental buffer (e.g., PBS, cell culture medium).

Root Cause: The aqueous solubility of K03861 has been exceeded.

Troubleshooting Steps:

Verify Stock Solution Integrity: Before use, ensure your DMSO stock solution is clear and

free of any precipitate. If crystals are present, gentle warming (e.g., 37°C) and vortexing

may be necessary to redissolve the compound.[8]

Reduce Final Concentration: The simplest solution is often to work at a lower final

concentration of K03861.

Optimize Dilution Method:

Serial Dilution: Perform a step-wise dilution of the DMSO stock into the aqueous buffer.

[4][6]

Rapid Mixing: Add the DMSO stock to the aqueous buffer while vortexing to ensure

immediate and uniform dispersion.[7]

Consider Formulation Aids (for specific applications):

For in vivo studies, a formulation containing co-solvents like PEG300 and surfactants

like Tween-80 can be used to create a stable suspension.[1][2]
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For some in vitro assays, the inclusion of a small amount of a biocompatible surfactant

may be possible, but this needs to be validated for non-interference with the assay.[4]

Issue 2: Inconsistent or Non-Reproducible Experimental Results

Observation: High variability in results (e.g., IC50 values) between replicate experiments.

Root Cause: Inconsistent effective concentration of K03861 due to partial precipitation or

degradation.

Troubleshooting Steps:

Standardize Solution Preparation: Follow a consistent and validated protocol for preparing

your K03861 working solutions for every experiment.

Prepare Fresh Working Solutions: Do not store diluted aqueous solutions of K03861.

Prepare them fresh for each experiment from a frozen DMSO stock aliquot.[1]

Control for Solvent Effects: Ensure that all experimental arms, including vehicle controls,

contain the same final concentration of DMSO.[6]

Assess Kinetic Solubility: Empirically determine the maximum concentration of K03861
that remains in solution in your specific assay buffer over the time course of your

experiment.

Data Presentation
Table 1: Chemical and Physical Properties of K03861

Property Value Reference

Alternate Name AUZ454 [2][9]

Molecular Weight 501.50 g/mol [1]

Formula C₂₄H₂₆F₃N₇O₂ [1]

CAS Number 853299-07-7 [1]

Purity ≥98%
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Table 2: Solubility of K03861 in Common Solvents

Solvent Maximum Concentration Reference

Water Insoluble [1]

DMSO 100 mg/mL (199.4 mM) [1]

Ethanol 15 mg/mL [1]

Table 3: Formulation Protocol for In Vivo Studies

Component Percentage Role Reference

DMSO 10% Primary Solvent [2]

PEG300 40% Co-solvent [2]

Tween-80 5% Surfactant [2]

Saline 45% Vehicle [2]

Resulting Solubility
≥ 2.08 mg/mL (4.15

mM)
[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM K03861 Stock Solution in DMSO

Materials:

K03861 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Procedure:

Accurately weigh the required amount of K03861 powder.
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Calculate the volume of DMSO needed to achieve a 10 mM concentration (Molecular

Weight: 501.50 g/mol ).

Add the calculated volume of DMSO to the vial containing the K03861 powder.

Vortex the solution for 1-2 minutes until the compound is completely dissolved. Gentle

warming to 37°C or brief sonication can be used to aid dissolution if necessary.[6][7]

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[1][2]

Protocol 2: Preparation of a K03861 Working Solution for Cell-Based Assays

Materials:

10 mM K03861 stock solution in DMSO

Sterile cell culture medium or assay buffer

Procedure:

Thaw an aliquot of the 10 mM K03861 stock solution at room temperature.

Perform serial dilutions of the stock solution in your cell culture medium or assay buffer to

achieve the desired final concentrations.

Crucial Step: Immediately after each dilution step, vortex the solution vigorously to ensure

rapid and uniform dispersion of the compound.

Prepare a vehicle control containing the same final concentration of DMSO as the highest

concentration of K03861 tested.

Use the freshly prepared working solutions immediately in your experiment.
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Caption: Mechanism of action of K03861 as a CDK2 inhibitor.
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Caption: Recommended workflow for preparing K03861 solutions.
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Caption: Troubleshooting logic for K03861 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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